Cas no 822-12-8 (Tetradecanoic acid,sodium salt (1:1))

• Product Name: Tetradecanoic acid,sodium salt (1:1)
• CAS No: 822-12-8
• MF: C₁₄H₂₈NaO₂
• MW: 251.360695838928
• MDL: MFCD00042653
• CID: 727152
• PubChem ID: 87572529
• Update Time: 2025-05-22

Tetradecanoic acid,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,sodium salt (1:1)
• Sodium Myristate
• sodium,tetradecanoate
• Myristic Acid Sodium Salt
• Myristic acid, sodium salt (8CI)
• Tetradecanoic acid, sodium salt (9CI)
• C 14-98/100MY, sodium salt
• Nikkol MK 140
• Nonsoul MN 1
• Sodium tetradecanoate
• DTXSID5042455
• sodium;tetradecanoate
• Q17442849
• SODIUMMYRISTATE
• D95384
• Myristic acid, sodium salt
• UNII-06BLC4V0IV
• NS00079790
• DB-256116
• M0483
• Tetradecanoic acid, sodium salt (1:1)
• INS-470(I)MYRISTIC ACID, SODIUM SALT
• E-470(I)MYRISTIC ACID, SODIUM SALT
• SODIUM MYRISTATE [INCI]
• Tetradecanoic acid sodium salt
• MFCD00042653
• AKOS024418740
• EINECS 212-487-9
• 06BLC4V0IV
• DTXCID3022455
• Tetradecanoic acid, sodium salt
• INS NO.470(I)MYRISTIC ACID, SODIUM SALT
• sodium-myristate
• CS-0185812
• SCHEMBL55413
• HY-W127604
• AS-81725
• 822-12-8

• MDL： MFCD00042653
• Inchi： 1S/C14H28O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16;/h2-13H2,1H3,(H,15,16);
• InChI Key： ADAJHHAZQMCSRS-UHFFFAOYSA-N
• SMILES： [Na].O=C(CCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 250.19100
• Monoisotopic Mass: 250.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: No data available
• Boiling Point: 319.6 °C at 760 mmHg
• Flash Point: No data available
• PSA: 40.13000
• LogP: 3.43740
• Solubility: Not determined

Tetradecanoic acid,sodium salt (1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• WGK Germany：1
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• RTECS：QH4455000
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Other Chemical Reagents

Additional information on Tetradecanoic acid,sodium salt (1:1)

Tetradecanoic Acid, Sodium Salt (1:1) (CAS No. 822-12-8): A Comprehensive Overview of Its Properties and Applications

Tetradecanoic acid, sodium salt (1:1), also known as sodium myristate, is a sodium salt derived from myristic acid, a saturated fatty acid with a 14-carbon chain. This compound, identified by CAS No. 822-12-8, is widely utilized in various industries due to its surfactant and emulsifying properties. In recent years, the demand for biodegradable surfactants and eco-friendly ingredients has surged, making sodium myristate a topic of interest among researchers and manufacturers alike.

The chemical structure of sodium myristate consists of a hydrophilic carboxylate group and a hydrophobic alkyl chain, making it an effective anionic surfactant. This dual nature allows it to reduce surface tension between liquids or between a liquid and a solid, which is why it is commonly used in personal care products, cosmetics, and cleaning formulations. With the growing consumer preference for natural and sustainable ingredients, sodium myristate has gained attention as a viable alternative to synthetic surfactants.

One of the most frequently searched questions about sodium myristate is its role in skincare formulations. Due to its mild cleansing properties, it is often incorporated into facial cleansers, soaps, and shampoos. Unlike harsher surfactants, sodium myristate is less likely to strip the skin of its natural oils, making it suitable for sensitive skin types. Additionally, its ability to form stable emulsions makes it a valuable ingredient in moisturizers and lotions.

Another area where sodium myristate (CAS No. 822-12-8) shines is in the food industry. It is approved as a food additive (E470a) and functions as an emulsifier and stabilizer in processed foods. With the rise of clean-label trends, consumers are increasingly scrutinizing food additives, and sodium myristate’s natural origin gives it an edge over synthetic alternatives. However, its use in food is subject to regulatory approvals, which vary by region.

In the realm of industrial applications, sodium myristate is employed as a lubricant and corrosion inhibitor. Its ability to form protective layers on metal surfaces makes it useful in machinery maintenance. Moreover, its biodegradability aligns with the global push toward green chemistry and sustainable manufacturing practices. Researchers are also exploring its potential in nanotechnology, particularly in the synthesis of nanoparticles, where it acts as a stabilizing agent.

The safety profile of tetradecanoic acid, sodium salt (1:1) is another hot topic among users. Studies indicate that it is generally recognized as safe (GRAS) when used in approved concentrations. However, like all chemicals, proper handling and storage are essential to prevent irritation. This has led to increased searches for MSDS (Material Safety Data Sheets) and handling guidelines for sodium myristate, particularly in industrial settings.

From an environmental standpoint, sodium myristate is considered biodegradable, which aligns with the growing demand for eco-friendly chemicals. Its breakdown products are non-toxic, reducing its environmental footprint. This characteristic has made it a preferred choice in green formulations, especially in Europe and North America, where environmental regulations are stringent.

In conclusion, tetradecanoic acid, sodium salt (1:1) (CAS No. 822-12-8) is a versatile compound with applications spanning personal care, food, and industrial sectors. Its natural origin, combined with its functional properties, positions it as a key player in the shift toward sustainable chemistry. As consumer awareness and regulatory standards evolve, the demand for sodium myristate is expected to grow, making it a compound worth watching in the coming years.